Cas no 733740-96-0 (TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID)

• Product Name: TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID
• CAS No: 733740-96-0
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 868422
• PubChem ID: 24722396
• Update Time: 2025-07-18

TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID
• LogP
• 733740-96-0
• AKOS016017651
• MFCD01311230
• TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• (1R,2R)-2-(3-bromobenzoyl)cyclopentane-1-carboxylic acid
• rel-(1R,2R)-2-(3-Bromobenzoyl)cyclopentanecarboxylic acid
• DTXSID701196647

• MDL： MFCD01311230
• Inchi： 1S/C13H13BrO3/c14-9-4-1-3-8(7-9)12(15)10-5-2-6-11(10)13(16)17/h1,3-4,7,10-11H,2,5-6H2,(H,16,17)/t10-,11-/m1/s1
• InChI Key： WASZXBDJJWRQGI-GHMZBOCLSA-N
• SMILES： BrC1=CC=CC(=C1)C([C@@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 296.00500
• Monoisotopic Mass: 296.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.13270

Additional information on TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID

Research Brief on TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID (CAS: 733740-96-0)

TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID (CAS: 733740-96-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopentane backbone and bromobenzoyl moiety, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID in the development of novel kinase inhibitors. The study highlighted its efficacy as a building block for constructing small-molecule inhibitors of protein kinases, which are critical targets in cancer therapy. The compound's structural flexibility allows for modifications that enhance binding affinity and selectivity, making it a valuable tool in rational drug design.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) explored the compound's potential as a precursor for anti-inflammatory agents. The researchers demonstrated that derivatives of TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. These findings suggest that the compound could serve as a scaffold for developing next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

From a mechanistic perspective, the bromine atom at the 3-position of the benzoyl group in TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID plays a crucial role in its bioactivity. This halogen substituent facilitates interactions with hydrophobic pockets in target proteins, enhancing the compound's binding affinity. Additionally, the cyclopentane ring contributes to the molecule's conformational rigidity, which is advantageous for achieving high specificity in molecular recognition.

Ongoing research is also exploring the compound's applications in chemical biology, particularly in the development of probes for studying protein-protein interactions. A 2024 study in ACS Chemical Biology utilized TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID as a starting material for synthesizing photoaffinity labels, which are instrumental in identifying and characterizing transient protein complexes. This approach has opened new avenues for understanding cellular signaling pathways at the molecular level.

In conclusion, TRANS-2-(3-BROMOBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID (CAS: 733740-96-0) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a valuable asset for drug discovery and biochemical research. Future studies are expected to further elucidate its potential and expand its applications in therapeutic development.